2-(4-Methylpiperazin-1-yl)-4-(naphthalen-2-ylamino)-4-oxobutanoic acid

• IUPAC Name: 2-(4-methylpiperazin-1-yl)-4-(naphthalen-2-ylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C19H23N3O3/c1-21-8-10-22(11-9-21)17(19(24)25)13-18(23)20-16-7-6-14-4-2-3-5-15(14)12-16/h2-7,12,17H,8-11,13H2,1H3,(H,20,23)(H,24,25)
• InChI Key: SJXYZKXROJQPKW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CC(=O)NC2=CC3=CC=CC=C3C=C2)C(=O)O
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

2-(4-Methylpiperazin-1-yl)-4-(naphthalen-2-ylamino)-4-oxobutanoic acid, also known as MNBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MNBA belongs to the class of piperazine derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Alzheimer’s Disease Diagnostic Tool

A study on the synthesis and optical properties of a related compound, 4-(2-{6-(1,1-dicyanoprop-1-en-2-yl)naphthalen-2-ylamino} ethoxy)-4-oxobutanoic acid, highlights its application as a fluorescent probe for β-amyloids. This probe showed high binding affinities toward Aβ(1–40) aggregates in vitro, which can be instrumental in the molecular diagnosis of Alzheimer’s disease. The development of such probes is crucial for early detection and monitoring of Alzheimer’s progression, potentially improving patient outcomes through timely intervention (Fa et al., 2015).

Fluorescent Derivatisation for Biological Assays

Research into 3-(Naphthalen-1-ylamino)propanoic acid, a compound with structural similarities, coupled with amino acids, has demonstrated significant potential in creating strongly fluorescent derivatives. These derivatives have shown promise in biological assays due to their strong fluorescence and good quantum yields, presenting a valuable tool for studying biological systems and processes (Frade et al., 2007).

Hydrogen-Bonding Salt Formation

The formation of multi-component hydrogen-bonding salts using 1-methylpiperazine with aromatic carboxylic acids, such as 2,4-dihydroxybenzoic acid and 1,8-naphthalene acid, showcases the role of hydrogen-bond interactions in directing the assembly of complex crystal structures. These studies offer insights into the design and synthesis of novel supramolecular architectures, which have implications for material science and engineering (Yu et al., 2015).

Antifungal and Antibacterial Agents

The synthesis of nitrogen and sulfur-containing hetero-1,4-naphthoquinones, including derivatives with the methylpiperazin group, has revealed potent antifungal and antibacterial activities. Such compounds offer a new avenue for the development of therapeutic agents, addressing the growing concern of antibiotic resistance and the need for new antimicrobial drugs (Tandon et al., 2010).

Serotonin Receptor Research

Arylpiperazide derivatives of 1-naphthylpiperazine, incorporating the methylpiperazin group, have been investigated for their antagonist properties towards 5-HT1B receptors. This research contributes to the understanding of serotonin receptors and the development of drugs targeting psychiatric and neurological disorders (Jorand-Lebrun et al., 1997).